Cas no 1208078-22-1 (6'-Chloro-2,2,2,2',3'-pentafluoroacetophenone)

• Product Name: 6'-Chloro-2,2,2,2',3'-pentafluoroacetophenone
• CAS No: 1208078-22-1
• MF: C₈H₂ClF₅O
• MW: 244.545898914337
• CID: 4577652
• Update Time: 2023-08-09

6'-Chloro-2,2,2,2',3'-pentafluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 6'-Chloro-2,2,2,2',3'-pentafluoroacetophenone

• Inchi： 1S/C8H2ClF5O/c9-3-1-2-4(10)6(11)5(3)7(15)8(12,13)14/h1-2H
• InChI Key： IWHWOSKKZQCGGV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C(C(F)(F)F)=O)F)F

Computed Properties

• Exact Mass: 243.9714332 g/mol
• Monoisotopic Mass: 243.9714332 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 244.54
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1